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Compound of Interest

Compound Name: 11-Bromoundecyiltrimethoxysilane

Cat. No.: B103482

For researchers and professionals in drug development, the proper handling and disposal of
specialized chemical reagents like 11-Bromoundecyltrimethoxysilane are paramount for
ensuring laboratory safety and environmental compliance. This guide provides a detailed, step-
by-step protocol for the safe disposal of 11-Bromoundecyltrimethoxysilane, grounded in
established safety data.

Key Properties and Hazards

Understanding the physicochemical properties and inherent hazards of 11-
Bromoundecyltrimethoxysilane is the first step in safe handling. This substance is a
combustible liquid that can cause serious eye irritation and may irritate the skin and respiratory
tract.[1] It is stable in sealed containers under a dry, inert atmosphere but can react with water,
alkalis, and oxidizing agents.[1]

Quantitative data for 11-Bromoundecyltrimethoxysilane and related compounds are
summarized below for easy reference.
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Property Value

Chemical Name 11-Bromoundecyltrimethoxysilane
CAS Number 17947-99-8[2][3][4]

Molecular Formula C14H31Br0O3si[2][4]

Molecular Weight 355.38 g/mol [2][4]

Physical State Liquid[1]

Boiling Point 341°C at 760 mmHg[4]

Flash Point 160°C[4]

Density 1.084 g/cm3[4]

Pre-Disposal and Handling Protocol

Proper handling and storage are critical to prevent accidental exposure and ensure the
chemical's stability prior to disposal.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]
o Keep away from heat, sparks, open flames, and other sources of ignition.[1][6]
o Store under an inert atmosphere.[6]

o Incompatible materials to avoid include alkalis, metal salts, oxidizing agents, precious
metals, moisture, and water.[1][5]

Handling:
» Avoid contact with eyes, skin, and clothing.[1]
e Do not breathe vapors or mist.[1]

o Use only in well-ventilated areas or under a chemical fume hood.[5][6]
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o Employ non-sparking tools and ground all equipment to prevent static discharge.[1][6]
e Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[5][7]

Hand Protection: Use neoprene or nitrile rubber gloves.[5]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[5][7]

Respiratory Protection: If inhalation is possible, use a NIOSH-approved respirator.[5][7]

Step-by-Step Disposal Procedure

The recommended method for the disposal of 11-Bromoundecyltrimethoxysilane is
incineration by a licensed waste disposal facility.[1] Do not dispose of this chemical into the
sewer system or release it into the environment.[1]

Step 1: Waste Identification and Segregation
« |dentify the waste as "11-Bromoundecyltrimethoxysilane, hazardous chemical waste."

¢ Do not mix with other waste streams unless compatibility is confirmed by a qualified
professional. Incompatible materials can lead to hazardous reactions.[1]

Step 2: Containerization

o Use a suitable, labeled, and tightly sealed container for the waste. The original container is
often a good choice.

o Ensure the container is not damaged and is compatible with the chemical.
Step 3: Labeling

o Clearly label the waste container with the chemical name, "Hazardous Waste," and any other
information required by your institution and local regulations.
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Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

» Follow all local, state, and national regulations for hazardous waste disposal.[1][5]
Emergency and Spill Management

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.
Spill Cleanup Protocol:

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.[7]

o Control Ignition Sources: Remove all sources of ignition from the area.[1][7]

» Contain the Spill: Use dikes or absorbents to prevent the spill from spreading or entering
drains.[1][5]

o Absorb the Spill: Use an inert absorbent material to collect the spilled chemical.

e Collect and Dispose: Sweep or shovel the absorbed material into an appropriate, labeled
container for disposal using non-sparking tools.[1][7]

» Decontaminate: Clean the spill area thoroughly.
First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.[1]

o Skin Contact: Wash the affected area with plenty of soap and water. Remove contaminated
clothing and wash it before reuse. Seek medical attention if irritation persists.[1][8]

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if respiratory irritation occurs.[1][7]
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 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Seek immediate medical attention.[1][5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 11-
Bromoundecyltrimethoxysilane.

Caption: Disposal workflow for 11-Bromoundecyltrimethoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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